2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide

• Molecular Formula: C17H24N2O5S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N//'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide
• InChI: InChI=1S/C17H24N2O5S/c1-11-6-12(2)8-15(7-11)24-13(3)17(21)19-18-16(20)9-14-4-5-25(22,23)10-14/h6-8,13-14H,4-5,9-10H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: SZFGYOAJMHZPPQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OC(C)C(=O)NNC(=O)CC2CCS(=O)(=O)C2)C

Description

2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide, also known as DMTS, is a compound that has gained significant attention in scientific research due to its unique properties. This compound is synthesized through a specific method that involves the reaction of acetylacetone, 3,5-dimethylphenol, and thiosemicarbazide. DMTS has been studied for its potential use in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide is complex and involves multiple pathways. In anticancer studies, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been shown to induce apoptosis in cancer cells by activating the caspase pathway. 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has also been shown to inhibit angiogenesis by downregulating the expression of vascular endothelial growth factor (VEGF). In metal chelation studies, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been shown to bind to metal ions such as copper and iron, preventing them from catalyzing oxidative reactions. In neuroprotection studies, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been shown to protect neurons from oxidative stress and inflammation by activating the Nrf2 pathway and inhibiting the NF-κB pathway.
Biochemical and Physiological Effects:
2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been shown to have various biochemical and physiological effects. In anticancer studies, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In metal chelation studies, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been shown to bind to metal ions such as copper and iron, preventing them from catalyzing oxidative reactions. In neuroprotection studies, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been shown to protect neurons from oxidative stress and inflammation by activating the Nrf2 pathway and inhibiting the NF-κB pathway.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide in lab experiments is its unique properties, which make it a versatile compound for various scientific applications. Another advantage is its relatively low toxicity, which makes it a safer alternative to other compounds. One limitation of using 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide in lab experiments is its low solubility in water, which can make it difficult to work with. Another limitation is its relatively high cost, which can limit its use in larger-scale experiments.

Future Directions

There are several future directions for 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide research. One direction is to further explore its potential as an anticancer agent, particularly in combination with other compounds. Another direction is to explore its potential as a metal chelator for the treatment of metal-related diseases such as Wilson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide and its potential use as a neuroprotective agent. Overall, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide is a promising compound with many potential applications in various scientific fields.

Synthesis Methods

2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide is synthesized through a specific method that involves the reaction of acetylacetone, 3,5-dimethylphenol, and thiosemicarbazide. The reaction takes place in the presence of a catalyst such as hydrochloric acid or sulfuric acid. The resulting compound is then purified through various techniques such as recrystallization or chromatography. The synthesis method of 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been optimized over the years to increase the yield and purity of the compound.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been studied for its potential use in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been studied for its potential use as an anticancer agent. Studies have shown that 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In biochemistry, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been studied for its potential use as a metal chelator. Studies have shown that 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide binds to metal ions such as copper and iron, preventing them from catalyzing oxidative reactions. In pharmacology, 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide has been studied for its potential use as a neuroprotective agent. Studies have shown that 2-(3,5-dimethylphenoxy)-N'-[2-(1,1-dioxothiolan-3-yl)acetyl]propanehydrazide protects neurons from oxidative stress and inflammation, which are two major factors in neurodegenerative diseases.